3-Chloro-4-methoxy-1-benzofuran-2-carboxylic acid

• Molecular Formula: C10H7ClO4
• Molecular Weight: 226.61 g/mol
• SMILES: COC1=CC=CC2=C1C(=C(O2)C(=O)O)Cl
• InChI: InChI=1S/C10H7ClO4/c1-14-5-3-2-4-6-7(5)8(11)9(15-6)10(12)13/h2-4H,1H3,(H,12,13)
• InChIKey: QYXUWIOXIDXPBS-UHFFFAOYSA-N

3-Chloro-4-methoxy-1-benzofuran-2-carboxylic Acid: Core Structure & Procurement

3-Chloro-4-methoxy-1-benzofuran-2-carboxylic acid (CAS: 2091281-86-4) is a halogenated and methoxylated benzofuran derivative with a molecular formula of C10H7ClO4 and a molecular weight of 226.61 . As a carboxylic acid, its core is a versatile scaffold in medicinal chemistry, serving as a key intermediate for synthesizing amides, esters, and other bioactive conjugates [1]. The benzofuran ring system is a privileged structure found in numerous pharmacologically active compounds, including anti-inflammatory, anticancer, and antiviral agents [2].

Pre-functionalized benzofuran core for focused SAR library construction

Versatile carboxylic acid handle enables amide, ester and conjugate synthesis

Unique 3-chloro-4-methoxy pattern for exploring electronic and steric influences on target binding

• [1] Kossakowski J, Struga M. Synthesis and structural characterization of derivatives of 2- and 3-benzo[b]furan carboxylic acids with potential cytotoxic activity. Il Farmaco. 2005;60(6):519-527. View Source
• [2] Rida SM, El-Hawash SA, Fahmy HT, Hazzaa AA, El-Meligy MM. Benzofuran derivatives: a patent review. Arch Pharm (Weinheim). 2013;346(8):571-587. View Source

3-Chloro-4-methoxy-1-benzofuran-2-carboxylic Acid: Non-Interchangeability

Generic substitution within the benzofuran-2-carboxylic acid class is scientifically invalid due to the profound impact of substituent position and identity on molecular recognition. The benzofuran core's biological activity is exquisitely sensitive to substituent patterns [1]. The specific 3-chloro-4-methoxy substitution on this compound dictates its electronic distribution and steric profile, which in turn critically influences its binding affinity to targets like kinases and phosphatases, as well as its physicochemical properties [2]. Studies on analogous benzofuran-2-carboxylic acids demonstrate that variations in halogenation or methoxylation can alter enzyme inhibitory potency by orders of magnitude, making the specific substitution pattern a critical, non-substitutable parameter for research consistency [3].

Substituent sensitivity Binding affinity is highly dependent on the specific halogen/methoxy substitution pattern; generic benzofuran-2-carboxylic acids may not reproduce interaction profiles.

Electronic & steric mismatch The 3-chloro-4-methoxy arrangement dictates a distinct electronic distribution and steric environment that differ from unsubstituted or differently substituted analogs.

Enzyme inhibition divergence Analog studies show that even small substitution changes can shift kinase or phosphatase inhibition by orders of magnitude, limiting direct interchangeability.

• [1] Evitachem. 3-Chloro-4-methoxy-1-benzofuran-2-carboxylic acid. (Excluded site content not used). View Source
• [2] Xiang Y, Hirth B, Asmussen G, et al. The discovery of novel benzofuran-2-carboxylic acids as potent Pim-1 inhibitors. Bioorg Med Chem Lett. 2011;21(10):3050-3056. View Source
• [3] Liang X, Fu H, Xiao P, Fang H, Hou X. Discovery of benzofuran-2-carboxylic acid derivatives as lymphoid tyrosine phosphatase (LYP) inhibitors for cancer immunotherapy. Eur J Med Chem. 2023;261:115837. View Source

3-Chloro-4-methoxy-1-benzofuran-2-carboxylic Acid: Quantitative Evidence

Substituent-Driven Kinase Inhibition

While no direct IC50 data exists for this specific compound, its differentiation is established by class-level inference. The parent benzofuran-2-carboxylic acid scaffold is a validated Pim-1 kinase inhibitor, with a reported IC50 of 119 µM . The 3-chloro-4-methoxy substitution is predicted to significantly alter this activity. This inference is supported by data on related analogs, such as 5-bromo-7-(piperidin-4-ylmethylamino)benzofuran-2-carboxylic acid (IC50 = 20 nM for Pim-1) [1], demonstrating that specific substitutions on the benzofuran ring can enhance potency by over 5000-fold. The distinct halogen and methoxy pattern of this compound provides a unique electronic and steric signature for exploring structure-activity relationships (SAR) not possible with the unsubstituted core or other substitution patterns.

Kinase inhibition

Class-level

Parent scaffold IC50 119 µM Optimized analog IC50 0.02 µM ~5,950-fold potency difference

Supports SAR studies for Pim-1 kinase

No direct IC50 data; class-level inference from related analogs

Evidence Dimension	Pim-1 Kinase Inhibition (Enzymatic Assay)
Target Compound Data	No direct experimental data available; inferred to be distinct from parent and other analogs.
Comparator Or Baseline	Benzofuran-2-carboxylic acid: IC50 = 119 µM. Optimized derivative (5-bromo-7-(piperidin-4-ylmethylamino)benzofuran-2-carboxylic acid): IC50 = 0.02 µM.
Quantified Difference	Derivative potency is 5,950-fold greater than parent scaffold.
Conditions	Recombinant human Pim-1 enzyme assay (off-chip mobility shift)

Why This Matters

This compound provides a unique, pre-functionalized core for exploring the SAR landscape of Pim-1 and related kinase inhibitors, where small structural changes yield large potency differences.

• [1] BindingDB. Entry BDBM50345250 for 5-bromo-7-(piperidin-4-ylmethylamino)benzofuran-2-carboxylic acid. Pim-1 IC50: 20 nM. View Source

Phosphatase Inhibition: pTyr Mimic Scaffold

The benzofuran-2-carboxylic acid core is identified as a potent phosphotyrosine (pTyr) mimic, forming the basis for a new class of lymphoid tyrosine phosphatase (LYP) inhibitors [1]. The 3-chloro-4-methoxy substitution represents a distinct chemical space not explored in the published LYP inhibitor series (where the most active compounds, D34 and D14, have Ki values of 0.93 µM and 1.34 µM, respectively) [1]. This specific substitution pattern will alter the electronic properties of the carboxylic acid and the overall lipophilicity, which are critical parameters for optimizing target engagement and cell permeability. The compound's unique structure offers a valuable SAR probe to investigate how halogen/methoxy modifications influence the pTyr mimicry and subsequent T-cell activation, a mechanism validated in vivo where these inhibitors suppressed tumor growth in an MC38 syngeneic mouse model [1].

Phosphatase inhibition

Class-level

Lead LYP inhibitors D34, D14: Ki 0.93, 1.34 µM This scaffold: unexplored substitution pattern

Unique pTyr mimic probe for LYP optimization

SAR space distinct from known series; data to verify

Evidence Dimension	LYP Phosphatase Inhibition (Enzymatic Assay)
Target Compound Data	No direct experimental data available; represents a new SAR probe for pTyr mimic optimization.
Comparator Or Baseline	Lead compounds D34 and D14: Ki = 0.93 µM and 1.34 µM against LYP.
Quantified Difference	This compound offers an unexplored substitution pattern compared to the known active series.
Conditions	In vitro LYP enzyme inhibition assay

Why This Matters

Procuring this specific compound provides a unique starting point for medicinal chemistry campaigns targeting LYP for cancer immunotherapy, distinct from the published lead series.

• [1] Liang X, Fu H, Xiao P, Fang H, Hou X. Discovery of benzofuran-2-carboxylic acid derivatives as lymphoid tyrosine phosphatase (LYP) inhibitors for cancer immunotherapy. Eur J Med Chem. 2023;261:115837. View Source

Lipophilicity-Driven Membrane Permeability

The 3-chloro-4-methoxy substitution pattern on the benzofuran core confers a distinct lipophilicity profile that can differentiate it from other analogs. Increased lipophilicity is a key driver for improved membrane permeability and cellular uptake, which are critical for achieving potent activity in cell-based assays and in vivo models [1]. While direct data for this compound is unavailable, the addition of chlorine and a methoxy group to the aromatic system is a well-established strategy to increase LogP compared to an unsubstituted benzofuran (predicted LogP for parent benzofuran-2-carboxylic acid is ~2.5) . This predicted enhancement in lipophilicity offers a potential advantage for crossing biological membranes, which is a common failure point for more polar analogs.

Lipophilicity

Class-level

Predicted cLogP increase ~0.5–1.0 units vs. parent benzofuran-2-carboxylic acid (cLogP ~2.5)

May enhance passive cellular permeability

In silico prediction; requires experimental validation

Evidence Dimension	Lipophilicity (cLogP)
Target Compound Data	Predicted increase in LogP due to chloro and methoxy substituents.
Comparator Or Baseline	Benzofuran-2-carboxylic acid (parent): Predicted cLogP ~2.5.
Quantified Difference	The presence of chlorine and methoxy groups is predicted to increase cLogP by approximately 0.5-1.0 units.
Conditions	In silico prediction based on structural features.

Why This Matters

For cellular assays or in vivo studies, this compound may offer improved passive permeability compared to more polar benzofuran-2-carboxylic acid analogs, reducing a common source of false-negative results.

• [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source

3-Chloro-4-methoxy-1-benzofuran-2-carboxylic Acid: Application Scenarios

Kinase SAR Library Construction

Given the benzofuran-2-carboxylic acid scaffold's known activity as a Pim-1 kinase inhibitor [1], this compound is an ideal candidate for inclusion in a focused library to probe the SAR of halogen and methoxy substitutions on kinase binding. The 3-chloro-4-methoxy pattern is a specific point in chemical space that can be used to train predictive models or validate computational docking studies for Pim-1 and related kinases. This compound can be directly converted to various amide or ester derivatives to generate a small, targeted compound set.

Next-Gen pTyr Mimics for Phosphatase Targets

The core scaffold has been validated as a potent phosphotyrosine (pTyr) mimic in LYP inhibitor development [2]. The 3-chloro-4-methoxy variant presents a unique electronic and steric environment for the carboxylic acid warhead. Researchers can use this compound to synthesize a new series of LYP inhibitors to explore how the halogen/methoxy combination affects selectivity and cellular potency in T-cell activation assays, building directly upon the in vivo efficacy demonstrated by related compounds [2].

Synthesis of Membrane-Permeable Conjugates

The predicted increase in lipophilicity conferred by the 3-chloro-4-methoxy substituents makes this compound a valuable building block for creating ester prodrugs or cell-permeable conjugates. It is a suitable precursor for attaching to larger, less permeable cargo molecules to improve their cellular uptake. This application is supported by the well-documented role of lipophilicity in enhancing passive diffusion across cell membranes [3].

Application

Selection Property

Validation Focus

SAR library for kinase targets

Unique substitution pattern for binding specificity

Kinase inhibition assay validation

pTyr mimic for phosphatase studies

Electronic/steric environment for warhead optimization

LYP selectivity and T-cell activation assays

Membrane-permeable prodrugs

Lipophilicity profile for cellular uptake

Permeability and cellular potency endpoint review

• [1] Xiang Y, Hirth B, Asmussen G, et al. The discovery of novel benzofuran-2-carboxylic acids as potent Pim-1 inhibitors. Bioorg Med Chem Lett. 2011;21(10):3050-3056. View Source
• [2] Liang X, Fu H, Xiao P, Fang H, Hou X. Discovery of benzofuran-2-carboxylic acid derivatives as lymphoid tyrosine phosphatase (LYP) inhibitors for cancer immunotherapy. Eur J Med Chem. 2023;261:115837. View Source
• [3] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source